Isoxazolidin-4-ol hydrochloride
Overview
Description
Isoxazolidin-4-ol hydrochloride is an organic compound with the formula C3H8ClNO2 and a molecular weight of 125.55 . It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
While specific synthesis methods for Isoxazolidin-4-ol hydrochloride were not found, a related compound, 3-substituted isoxazolidin-4-ols, can be synthesized using hydroboration–oxidation reactions of 4,5-unsubstituted 2,3-dihydroisoxazoles .
Molecular Structure Analysis
The InChI code for Isoxazolidin-4-ol hydrochloride is 1S/C3H7NO2.ClH/c5-3-1-4-6-2-3;/h3-5H,1-2H2;1H/t3-;/m0./s1 . This indicates that the molecule has a chiral center at the 3rd carbon atom.
Physical And Chemical Properties Analysis
Isoxazolidin-4-ol hydrochloride is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C . It has a high GI absorption, is not a BBB permeant, and is not a P-gp substrate . It is not an inhibitor of CYP1A2, CYP2C19, CYP2C9, and CYP2D6, but it is a CYP3A4 inhibitor . Its water solubility is very high, with a solubility of 318.0 mg/ml or 2.53 mol/l .
Scientific Research Applications
Medicinal Chemistry: Synthesis of Pharmacologically Active Compounds
Isoxazolidin-4-ol hydrochloride serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Its structure is pivotal in creating isoxazole derivatives known for a wide spectrum of biological activities, including analgesic, anti-inflammatory, and anticancer properties . The compound’s ability to undergo different chemical transformations makes it valuable for designing new drugs with enhanced efficacy and reduced side effects.
Organic Chemistry: Stereoselective Synthesis
In organic synthesis, Isoxazolidin-4-ol hydrochloride is employed in highly stereoselective reactions. It is used to obtain both cis and trans isomers of 3-substituted isoxazolidin-4-ols through regio- and trans-stereoselective hydroboration–oxidation reactions . This stereoselectivity is essential for the synthesis of compounds with specific three-dimensional arrangements, which can significantly influence their chemical reactivity and interaction with biological targets.
Pharmacology: Drug Discovery and Development
In pharmacology, Isoxazolidin-4-ol hydrochloride is used to create analogs of isoxazole, which are then screened for various pharmacological activities. The diverse therapeutic potential of isoxazole derivatives makes them candidates for drug discovery programs aiming to identify new treatments for conditions such as viral infections, neurological disorders, and immune-related diseases .
Safety and Hazards
properties
IUPAC Name |
1,2-oxazolidin-4-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO2.ClH/c5-3-1-4-6-2-3;/h3-5H,1-2H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCWGQYEQKYRDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CON1)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70513298 |
Source
|
| Record name | 1,2-Oxazolidin-4-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70513298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isoxazolidin-4-ol hydrochloride | |
CAS RN |
82409-18-5 |
Source
|
| Record name | 4-Isoxazolidinol, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=82409-18-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Oxazolidin-4-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70513298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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